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Compound of Interest

Compound Name: 3-Ethylpentan-2-one

Cat. No.: B1293596

An In-depth Technical Guide to 3-Ethylpentan-2-
one

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties and structure of
3-ethylpentan-2-one, a ketone of interest in various chemical research and development
applications.

Chemical Identity and Nomenclature

IUPAC Name: 3-ethylpentan-2-one[1][2][3]

Synonyms: 3-Ethyl-2-pentanone, Methyl(1-ethylpropyl) ketone, 3-Acetylpentane[4][5][6]
CAS Number: 6137-03-7[1][2][7]

Molecular Formula: C7H140[1][2][7]

Molecular Weight: 114.19 g/mol [1][5]

Chemical Structure
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The structure of 3-ethylpentan-2-one consists of a five-carbon pentane backbone with a
ketone functional group at the second carbon position (C2) and an ethyl group substituent at
the third carbon position (C3).
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Caption: Chemical structure of 3-ethylpentan-2-one.

Physicochemical Data

A summary of key physicochemical properties is presented below for easy reference and

comparison.
Property Value Source
Molecular Formula C7H140 [11121[7]
Molecular Weight 114.19 g/mol [1][5]
SMILES CC(c(cc)ce)=0 [2][6]
InChiKey GSNKRSKIWFBWEG- 7
UHFFFAOYSA-N

Density 0.817 g/mL [8]
Boiling Point 138 °C [8]
Topological Polar Surface Area  17.07 A2 [5]
Rotatable Bond Count 3 [4115]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 3-ethylpentan-2-one are
beyond the scope of this document. However, typical synthetic routes may involve the
alkylation of a suitable enolate or the oxidation of the corresponding secondary alcohol, 3-
ethylpentan-2-ol. Standard analytical techniques such as Gas Chromatography-Mass
Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy would be
employed for characterization and purity assessment. For illustrative purposes, a generalized
workflow for synthesis and analysis is provided below.
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Caption: Generalized experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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